Cas no 2227888-88-0 ((1S)-1-5-(4-methylphenyl)furan-2-ylethan-1-amine)

• Product Name: (1S)-1-5-(4-methylphenyl)furan-2-ylethan-1-amine
• CAS No: 2227888-88-0
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6359131
• PubChem ID: 28804265
• Update Time: 2025-10-30

(1S)-1-5-(4-methylphenyl)furan-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-5-(4-methylphenyl)furan-2-ylethan-1-amine
• 2227888-88-0
• (1S)-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-amine
• EN300-1726853

• Inchi： 1S/C13H15NO/c1-9-3-5-11(6-4-9)13-8-7-12(15-13)10(2)14/h3-8,10H,14H2,1-2H3/t10-/m0/s1
• InChI Key： FJHNUUQNJUKQHV-JTQLQIEISA-N
• SMILES： O1C(=CC=C1[C@H](C)N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Additional information on (1S)-1-5-(4-methylphenyl)furan-2-ylethan-1-amine

(1S)-1-5-(4-methylphenyl)furan-2-ylethan-1-amine: A Comprehensive Overview

The compound with CAS No 2227888-88-0, known as (1S)-1-5-(4-methylphenyl)furan-2-ylethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a furan ring with an amine group, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as enantioselective catalysis and microwave-assisted reactions. These techniques have not only improved the yield but also enhanced the stereochemical control, which is crucial for its application in drug discovery.

One of the most promising applications of (1S)-1-5-(4-methylphenyl)furan-2-ylethan-1-amine lies in its potential as a chiral building block. Its structure allows for the construction of complex molecules with high enantioselectivity, which is essential in the development of novel pharmaceutical agents. Recent studies have demonstrated its utility in the synthesis of bioactive compounds targeting various therapeutic areas, including cancer and neurodegenerative diseases.

In addition to its synthetic applications, this compound has been extensively studied for its biological properties. Researchers have explored its ability to modulate key cellular pathways, such as those involved in inflammation and oxidative stress. These findings suggest that it may serve as a lead compound for the development of anti-inflammatory and antioxidant agents.

The structural versatility of (1S)-1-5-(4-methylphenyl)furan-2-ylethan-1-amine also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has been exploited in the design of new catalysts and sensors. Recent breakthroughs in this area have highlighted its potential in green chemistry, offering sustainable alternatives to traditional chemical processes.

In conclusion, the compound with CAS No 2227888-88- stands at the forefront of chemical innovation, offering diverse opportunities across multiple disciplines. As research continues to uncover its full potential, this molecule is poised to make significant contributions to both academic and industrial advancements.